![molecular formula C22H25F2N3O4S B1223433 (2Z)-N-butyl-2-cyano-2-[(5E)-5-[[2-(difluoromethoxy)phenyl]methylidene]-3-(3-methoxypropyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide](/img/structure/B1223433.png)
(2Z)-N-butyl-2-cyano-2-[(5E)-5-[[2-(difluoromethoxy)phenyl]methylidene]-3-(3-methoxypropyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-butyl-2-cyano-2-[5-[[2-(difluoromethoxy)phenyl]methylidene]-3-(3-methoxypropyl)-4-oxo-2-thiazolidinylidene]acetamide is an aromatic ether.
Scientific Research Applications
Hypoglycemic Activity
- Facile Synthesis and In Vivo Hypoglycemic Activity of Novel 2, 4-Hiazolidinedione Derivatives : This study reports the synthesis of novel 2, 4-thiazolidinedione derivatives, which demonstrated promising hypoglycemic activity in animal models. Histopathological studies were also conducted on the kidney and liver to assess the effects of these compounds (Nikalje, Deshp, & Une, 2012).
Anticancer Activity
- Synthesis and Anticancer Activity of 2-Cyano-2-(4-Oxo-3-Phenylthiazolidin-2-Ylidene)-N-Arylacetamides : This research focused on designing and synthesizing 5-ylidene derivatives of 2-cyano-2-(4-oxo-3-phenylthiazolidin-2-ylidene)-N-arylacetamides. Some of these compounds showed selective inhibition of growth in certain cancer cell lines, including CNS, kidney, and breast cancers (Kryshchyshyn-Dylevych, 2020).
Antimicrobial Activity
- Synthesis of 5-Substituted 2-Ylidene-1,3-Thiazolidin-4-One Derivatives and Evaluation of Their Anticancer and Antioxidant Activities : In this study, novel 1,3-thiazolidin-4-one derivatives were synthesized and found to exhibit high antioxidant and anticancer activities (Saied, Kandeel, Abdelwahab, & Ahmed, 2019).
Structural and Chemical Analyses
- Crystal Structures of Two (Z)-2-(4-Oxo-1,3-Thiazolidin-2-Ylidene)acetamides : This paper describes the crystal structures of two (oxothiazolidin-2-ylidene)acetamides, contributing to the understanding of their molecular configurations (Galushchinskiy, Slepukhin, & Obydennov, 2017).
Synthesis and Evaluation Techniques
- Synthesis and Evaluation of Some New Thiazolidin-4-One Derivatives as Potential Antimicrobial Agents : This study synthesized a new series of thiazolidin-4-one derivatives and evaluated their antimicrobial activity, showcasing the potential of these compounds as antimicrobial agents (Baviskar, Khadabadi, & Deore, 2013).
properties
Product Name |
(2Z)-N-butyl-2-cyano-2-[(5E)-5-[[2-(difluoromethoxy)phenyl]methylidene]-3-(3-methoxypropyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide |
---|---|
Molecular Formula |
C22H25F2N3O4S |
Molecular Weight |
465.5 g/mol |
IUPAC Name |
(2Z)-N-butyl-2-cyano-2-[(5E)-5-[[2-(difluoromethoxy)phenyl]methylidene]-3-(3-methoxypropyl)-4-oxo-1,3-thiazolidin-2-ylidene]acetamide |
InChI |
InChI=1S/C22H25F2N3O4S/c1-3-4-10-26-19(28)16(14-25)21-27(11-7-12-30-2)20(29)18(32-21)13-15-8-5-6-9-17(15)31-22(23)24/h5-6,8-9,13,22H,3-4,7,10-12H2,1-2H3,(H,26,28)/b18-13+,21-16- |
InChI Key |
SSWVXUHRIZUHRC-HIBZKQORSA-N |
Isomeric SMILES |
CCCCNC(=O)/C(=C\1/N(C(=O)/C(=C\C2=CC=CC=C2OC(F)F)/S1)CCCOC)/C#N |
Canonical SMILES |
CCCCNC(=O)C(=C1N(C(=O)C(=CC2=CC=CC=C2OC(F)F)S1)CCCOC)C#N |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.